Cas no 2248398-83-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate
• CAS No: 2248398-83-4
• MF: C₁₈H₁₄ClNO₆
• MW: 375.759864330292
• CID: 5867753
• PubChem ID: 165728941
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519372
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate
• 2248398-83-4

• Inchi： 1S/C18H14ClNO6/c1-24-8-9-25-15-7-6-11(19)10-14(15)18(23)26-20-16(21)12-4-2-3-5-13(12)17(20)22/h2-7,10H,8-9H2,1H3
• InChI Key： NRKOVNVIMCEOEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OCCOC

Computed Properties

• Exact Mass: 375.0509649g/mol
• Monoisotopic Mass: 375.0509649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate (CAS: 2248398-83-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate (CAS: 2248398-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the context of targeted therapies and enzyme inhibition. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, providing valuable insights into its therapeutic potential.

One of the key areas of interest is the compound's role as a prodrug or intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the development of novel inhibitors for specific enzymes, such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. The presence of the 5-chloro-2-(2-methoxyethoxy)benzoate moiety is believed to enhance the compound's bioavailability and target specificity, making it a promising candidate for further optimization.

Recent publications have highlighted the synthetic pathways employed to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate, with a focus on yield optimization and purity. Advanced analytical techniques, including NMR spectroscopy and high-performance liquid chromatography (HPLC), have been utilized to characterize the compound and ensure its structural integrity. These efforts are crucial for scaling up production and facilitating preclinical studies.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For instance, it has shown inhibitory effects on specific signaling pathways involved in cell proliferation and inflammation. However, further research is needed to elucidate its mechanism of action and assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-2-(2-methoxyethoxy)benzoate represents a promising avenue for drug discovery, with its unique chemical properties and potential therapeutic benefits. Continued research and development efforts will be essential to fully realize its clinical potential and address any challenges related to its pharmacokinetics and toxicity. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to develop next-generation therapeutics.